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Cat. No.: B12376816 Get Quote

Abstract
This document provides detailed application notes and protocols for the dissolution and storage

of Caloxin 1b1, a synthetic peptide inhibitor of the Plasma Membrane Ca2+-ATPase (PMCA)

with selectivity for the PMCA4 isoform.[1][2] Proper handling is critical to ensure the peptide's

stability, solubility, and biological activity in research applications. These guidelines are

intended for researchers, scientists, and drug development professionals working with Caloxin
1b1.

Application Notes
Properties of Caloxin 1b1
Caloxin 1b1 is a 17-amino acid peptide designed to inhibit PMCA4 by binding to its first

extracellular domain.[2][3] Its solubility and stability are dictated by its primary sequence.
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Property Value Reference

Unique Sequence TAWSEVLHLLSR [2]

Full Sequence TAWSEVLHLLSRGGGSK N/A

Molecular Weight
~1800 - 2000 g/mol

(Calculated)
N/A

Amino Acid Composition
Contains one Tryptophan (W)

and one Glutamic Acid (E)
[2]

Charge at Neutral pH
The net charge is

approximately neutral.

Solubility Profile
Predicted to be hydrophobic or

neutral.
[4]

Note: The full sequence can vary depending on the synthesis strategy (e.g., inclusion of a

conserved domain for library screening). The unique inhibitory sequence is TAWSEVLHLLSR.

The charge and solubility profile suggest that aqueous buffers alone may be insufficient for

dissolution.

Recommended Solvents for Reconstitution
Due to its neutral-to-hydrophobic nature, a stepwise approach to solvent selection is

recommended.[5][6] Always test solubility with a small portion of the peptide before dissolving

the entire sample.[4][6][7]
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Solvent Tier Solvent
Recommendation & Use
Case

Primary Sterile, deionized water

Attempt first. If the peptide is

basic or acidic enough, it may

dissolve.[8]

Secondary (for Basic Peptides)
0.1% Acetic Acid in sterile

water

Not recommended as the

primary approach for Caloxin

1b1 due to its neutral charge.

[5][9]

Secondary (for Acidic

Peptides)
0.1% Ammonium Hydroxide

Not recommended as the

primary approach for Caloxin

1b1 due to its neutral charge.

[5][9]

Tertiary (Recommended) Dimethyl sulfoxide (DMSO)

For hydrophobic peptides,

dissolve completely in a small

volume of 100% DMSO, then

slowly add dropwise to your

aqueous buffer with constant

stirring.[4] The final DMSO

concentration should be kept

low (typically <1%) for cell-

based assays.[4]

Alternative Organic Solvents
Acetonitrile (ACN),

Dimethylformamide (DMF)

Use if DMSO is incompatible

with the assay. Dissolve first in

the organic solvent, then dilute

into an aqueous buffer.[4][8]

Stability and Storage Recommendations
Proper storage is essential to prevent degradation from hydrolysis, oxidation, and repeated

freeze-thaw cycles.[10] Caloxin 1b1 contains Tryptophan, which is susceptible to oxidation.[8]

[9]
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Form Temperature Duration
Key
Considerations

Lyophilized Powder -80°C Years

Optimal for long-term

storage.[4][7][10]

Store in a tightly

sealed vial with a

desiccant in a dark,

dry place.[9][11]

-20°C Months to Years
Suitable for long-term

storage.[4][7][8]

4°C Weeks
For short-term storage

only.[6][7][9][12]

In Solution -80°C Months

Recommended for

storing aliquots. Avoid

freeze-thaw cycles.[7]

[12]

-20°C Weeks to Months

Suitable for storing

aliquots. Avoid frost-

free freezers.[5][13]

4°C Days

For working solutions

only; very limited

stability.[11][12]

Experimental Protocols
Protocol: Reconstitution of Lyophilized Caloxin 1b1
This protocol outlines the steps to dissolve lyophilized Caloxin 1b1 peptide to create a stock

solution.

Materials:

Vial of lyophilized Caloxin 1b1 peptide
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Recommended solvent (e.g., high-purity DMSO)

Sterile aqueous buffer (e.g., PBS, HEPES, pH 5-7)[5][7][12]

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Microcentrifuge

Vortex mixer and/or sonicator water bath

Procedure:

Equilibrate Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature in a desiccator (approx. 20-30 minutes). This prevents condensation and

moisture absorption, which can degrade the peptide.[6][8][9]

Centrifuge: Briefly centrifuge the vial at low speed (e.g., 12,000 x g for 20 seconds) to ensure

the entire peptide powder is collected at the bottom.[4][14]

Initial Dissolution (Organic Solvent):

Carefully open the vial.

Add a small, precise volume of 100% DMSO (e.g., 20-50 µL) to the peptide.[4]

Gently vortex or sonicate the vial for several minutes until the peptide is fully dissolved.[4]

[8][9] Visually inspect the solution against a light source to ensure no particulates remain.

[15]

Dilution into Aqueous Buffer:

Place the desired volume of your final aqueous buffer into a sterile polypropylene tube.

While gently stirring or vortexing the aqueous buffer, slowly add the peptide-DMSO stock

solution drop-by-drop.[4]
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This technique prevents localized high concentrations of the peptide, which can cause it to

precipitate out of solution.

Final Concentration Check:

If the solution becomes cloudy or shows turbidity, you have exceeded the peptide's

solubility limit in that buffer.[4]

The final concentration of DMSO should be kept as low as possible, ideally below 1%, to

avoid cytotoxicity in downstream applications.[4]

Protocol: Aliquoting and Storage of Caloxin 1b1
Solution
To preserve the peptide's integrity, avoid repeated freeze-thaw cycles.

Procedure:

Prepare Aliquots: Once the stock solution is prepared, immediately divide it into single-use

aliquots in sterile, low-protein-binding polypropylene tubes.[4][7][16]

Volume: Aliquot volumes should be based on the amount needed for a single experiment.

Avoid volumes less than 20 µL to minimize the effects of evaporation and adsorption to the

tube walls.[14]

Flash Freeze: Snap-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath.

Long-Term Storage: Transfer the frozen aliquots to an -80°C freezer for long-term storage.[7]

[10] For shorter periods, -20°C is acceptable.[8]

Thawing: When ready to use, thaw an aliquot rapidly at room temperature or in a cool water

bath. Use it immediately and discard any unused portion of the thawed aliquot. Do not re-

freeze.[13]

Visualizations
Signaling Pathway of Caloxin 1b1
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Caption: Caloxin 1b1 inhibits the PMCA4 pump, blocking Ca²⁺ efflux and raising intracellular

Ca²⁺.

Workflow for Solvent Selection
Caption: Decision workflow for selecting an appropriate solvent for Caloxin 1b1 peptide.

Peptide Handling and Storage Workflow
Caption: Standard workflow for handling, reconstituting, and storing Caloxin 1b1 peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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